Cas no 2680669-50-3 (benzyl N-(3-chloro-2-formyl-6-methylphenyl)carbamate)

• Product Name: benzyl N-(3-chloro-2-formyl-6-methylphenyl)carbamate
• CAS No: 2680669-50-3
• MF: C₁₆H₁₄ClNO₃
• MW: 303.740263462067
• CID: 5631898
• PubChem ID: 165922764
• Update Time: 2025-06-08

benzyl N-(3-chloro-2-formyl-6-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-chloro-2-formyl-6-methylphenyl)carbamate
• 2680669-50-3
• EN300-28291028

• Inchi： 1S/C16H14ClNO3/c1-11-7-8-14(17)13(9-19)15(11)18-16(20)21-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,18,20)
• InChI Key： UGVDHVSPSCBMRY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1C=O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 303.0662210g/mol
• Monoisotopic Mass: 303.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(3-chloro-2-formyl-6-methylphenyl)carbamate

Comprehensive Overview of Benzyl N-(3-chloro-2-formyl-6-methylphenyl)carbamate (CAS No. 2680669-50-3)

Benzyl N-(3-chloro-2-formyl-6-methylphenyl)carbamate (CAS No. 2680669-50-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative is characterized by its unique molecular structure, featuring a benzyl group, a chloro-substituted aromatic ring, and a formyl functional group. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial agents and pesticides.

In recent years, the demand for high-purity chemical intermediates like Benzyl N-(3-chloro-2-formyl-6-methylphenyl)carbamate has surged due to advancements in drug discovery and green chemistry. Researchers are increasingly exploring its potential as a building block for heterocyclic compounds, which are pivotal in designing targeted therapies for diseases such as cancer and bacterial infections. The compound's chloro and formyl moieties offer reactive sites for further functionalization, enabling the creation of diverse molecular libraries.

From an industrial perspective, Benzyl N-(3-chloro-2-formyl-6-methylphenyl)carbamate aligns with the growing trend of sustainable synthesis. Companies are investing in catalysis and flow chemistry to optimize its production, minimizing waste and energy consumption. This resonates with the global push toward eco-friendly manufacturing, a topic frequently searched by professionals in the chemical industry.

The compound's analytical characterization is another area of interest. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure its purity and stability. These methods are critical for meeting regulatory standards, especially in pharmaceutical applications. Users often search for "HPLC methods for carbamate analysis" or "NMR data interpretation," highlighting the need for detailed technical guidance.

In summary, Benzyl N-(3-chloro-2-formyl-6-methylphenyl)carbamate (CAS No. 2680669-50-3) represents a versatile and scientifically relevant compound. Its applications span medicinal chemistry, agrochemicals, and material science, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainable technology.